2-methyl-N-{[(2-oxotetrahydro-3-thienyl)amino]carbonothioyl}benzamide

• IUPAC Name: 2-methyl-N-[(2-oxothiolan-3-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C13H14N2O2S2/c1-8-4-2-3-5-9(8)11(16)15-13(18)14-10-6-7-19-12(10)17/h2-5,10H,6-7H2,1H3,(H2,14,15,16,18)
• InChI Key: DKQLXXOMHNILBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(=S)NC2CCSC2=O
• Molecular Formula: C13H14N2O2S2
• Molecular Weight: 294.4 g/mol

Description

2-methyl-N-{[(2-oxotetrahydro-3-thienyl)amino]carbonothioyl}benzamide, also known as TAK-659, is a novel inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key enzyme in the B-cell receptor (BCR) signaling pathway, which plays a crucial role in the development and function of B-cells. TAK-659 has shown promising results in preclinical studies and is currently being investigated as a potential treatment for various B-cell malignancies, including chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL).

Mechanism of Action

2-methyl-N-{[(2-oxotetrahydro-3-thienyl)amino]carbonothioyl}benzamide works by selectively inhibiting the activity of BTK, a key enzyme in the BCR signaling pathway. BTK plays a crucial role in the activation of downstream signaling pathways that promote cell survival and proliferation in B-cells. By inhibiting BTK, this compound blocks these signaling pathways and induces apoptosis in B-cells, leading to a reduction in tumor burden.
Biochemical and Physiological Effects
This compound has been shown to have potent anti-tumor activity in preclinical models of B-cell malignancies, both as a single agent and in combination with other drugs. In addition, this compound has been shown to have minimal off-target effects, suggesting that it may have a favorable safety profile.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-methyl-N-{[(2-oxotetrahydro-3-thienyl)amino]carbonothioyl}benzamide is its selectivity for BTK, which makes it a promising candidate for the treatment of B-cell malignancies. However, one limitation of this compound is its relatively short half-life, which may require frequent dosing in clinical settings.

Future Directions

There are several potential future directions for the development of 2-methyl-N-{[(2-oxotetrahydro-3-thienyl)amino]carbonothioyl}benzamide as a therapeutic agent. One area of interest is the use of this compound in combination with other drugs, such as immune checkpoint inhibitors, to enhance its anti-tumor activity. Another area of interest is the development of more potent and selective BTK inhibitors, which may have improved efficacy and safety profiles compared to this compound. Finally, the use of this compound in other B-cell disorders, such as autoimmune diseases, may also be explored in future studies.

Scientific Research Applications

2-methyl-N-{[(2-oxotetrahydro-3-thienyl)amino]carbonothioyl}benzamide has been extensively studied in preclinical models of B-cell malignancies, where it has demonstrated potent anti-tumor activity. In a study published in the journal Blood, this compound was shown to inhibit BCR signaling and induce apoptosis in CLL cells, leading to a significant reduction in tumor burden in vivo. Similarly, in a study published in Cancer Research, this compound was shown to inhibit BCR signaling and induce cell death in NHL cells, both in vitro and in vivo.